![molecular formula C16H8F4N4S B286873 3-(3-Methylphenyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286873.png)
3-(3-Methylphenyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-(3-Methylphenyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as MPTT, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. MPTT belongs to the class of thiadiazole-based compounds, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The exact mechanism of action of 3-(3-Methylphenyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to act through multiple pathways. One proposed mechanism is that this compound inhibits the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Another proposed mechanism is that this compound induces the production of reactive oxygen species, which can lead to oxidative stress and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and antioxidant properties, this compound has been found to have neuroprotective effects. It has also been shown to improve glucose metabolism and insulin sensitivity in obese mice. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(3-Methylphenyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and selectivity. This compound has been shown to have a low toxicity profile, which makes it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for research on 3-(3-Methylphenyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of focus could be on improving the solubility and bioavailability of this compound, which would make it more useful in drug development. Another area of focus could be on further understanding the mechanism of action of this compound, which could lead to the development of more targeted therapies. Additionally, research could be done on the potential applications of this compound in other areas, such as neurodegenerative diseases and metabolic disorders.
In conclusion, this compound is a novel compound that has shown promising applications in scientific research. Its potential as a drug candidate for the treatment of cancer and other diseases makes it an exciting area of research. Further studies are needed to fully understand the biochemical and physiological effects of this compound and to explore its potential in other areas of research.
Synthesis Methods
The synthesis of 3-(3-Methylphenyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2,3,4,5-tetrafluoroaniline with 3-methylphenylisothiocyanate in the presence of triethylamine. The resulting intermediate is then treated with sodium azide and copper(II) sulfate to yield this compound. The overall yield of the synthesis is around 50%, and the purity of the compound can be improved through recrystallization.
Scientific Research Applications
3-(3-Methylphenyl)-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various fields of scientific research. One of the most promising areas is in the development of new drugs for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has also been found to induce apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis.
Properties
Molecular Formula |
C16H8F4N4S |
---|---|
Molecular Weight |
364.3 g/mol |
IUPAC Name |
3-(3-methylphenyl)-6-(2,3,4,5-tetrafluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H8F4N4S/c1-7-3-2-4-8(5-7)14-21-22-16-24(14)23-15(25-16)9-6-10(17)12(19)13(20)11(9)18/h2-6H,1H3 |
InChI Key |
WIJCLSFIMZPYRC-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC(=C(C(=C4F)F)F)F |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)C4=CC(=C(C(=C4F)F)F)F |
Origin of Product |
United States |
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